1-(3-Pyridin-3-ylisoxazol-5-YL)methanamine
Overview
Description
“1-(3-Pyridin-3-ylisoxazol-5-YL)methanamine” is a chemical compound with the empirical formula C9H11Cl2N3O . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of “1-(3-Pyridin-3-ylisoxazol-5-YL)methanamine” is 248.11 . The SMILES string representation isNCC1=CC (C2=CC=CN=C2)=NO1. [H]Cl. [H]Cl . Physical And Chemical Properties Analysis
“1-(3-Pyridin-3-ylisoxazol-5-YL)methanamine” is a solid compound . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Agent Synthesis
“1-(3-Pyridin-3-ylisoxazol-5-YL)methanamine” may serve as a precursor in the synthesis of small molecule therapeutics. Its structure, featuring both pyridine and isoxazole rings, could be pivotal in creating compounds with potential biological activity. For instance, modifications to this compound could lead to the development of new drugs targeting central nervous system disorders or metabolic diseases .
Material Science: Advanced Polymer Research
In material science, this compound could be utilized in the development of novel polymers. The nitrogen-containing heterocycles in its structure can enhance the thermal stability and mechanical properties of polymeric materials, making it valuable for creating high-performance plastics or resins .
Environmental Science: Pollutant Degradation Studies
Research in environmental science might explore the use of “1-(3-Pyridin-3-ylisoxazol-5-YL)methanamine” in the degradation of pollutants. Its potential to act as a catalyst in breaking down toxic substances could be investigated, contributing to cleaner and more sustainable environmental practices .
Analytical Chemistry: Chromatography and Spectroscopy
This compound’s unique structure could be beneficial in analytical chemistry for calibrating sophisticated instruments like chromatographs and spectrometers. It could serve as a standard for method development, helping to identify or quantify other compounds in complex mixtures .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, “1-(3-Pyridin-3-ylisoxazol-5-YL)methanamine” could be studied for its enzyme inhibition properties. It might interact with specific enzymes, influencing metabolic pathways or signaling processes, which is crucial for understanding disease mechanisms and developing new treatments .
Pharmacology: Drug Delivery Systems
Pharmacological applications might include using this compound in drug delivery systems. Its structure could be modified to create prodrugs or to enhance the solubility and bioavailability of therapeutic agents, improving their efficacy and reducing side effects .
Safety and Hazards
properties
IUPAC Name |
(3-pyridin-3-yl-1,2-oxazol-5-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c10-5-8-4-9(12-13-8)7-2-1-3-11-6-7/h1-4,6H,5,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQTBIZDUNOAXTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NOC(=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70475408 |
Source
|
| Record name | 1-[3-(Pyridin-3-yl)-1,2-oxazol-5-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70475408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
543713-43-5 |
Source
|
| Record name | 1-[3-(Pyridin-3-yl)-1,2-oxazol-5-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70475408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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